Cas no 1804316-06-0 (6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1804316-06-0
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 4831681
• Update Time: 2025-08-03

6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3NO3/c1-4-7(14-2)5(3-6(13)12-4)15-8(9,10)11/h3H,1-2H3,(H,12,13)
• InChI Key： QMFIDWKBUSYOSC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(NC(C)=C1OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6

Additional information on 6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine

Introduction to 6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804316-06-0)

6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural features and potential biological activities. With the CAS number 1804316-06-0, this compound is recognized for its role as a key intermediate in the synthesis of various pharmacologically relevant molecules. The presence of multiple functional groups, including hydroxyl, methoxy, and trifluoromethoxy substituents, makes it a valuable scaffold for designing novel therapeutic agents.

The pyridine core is a fundamental structural motif in many bioactive compounds, contributing to their interaction with biological targets such as enzymes and receptors. In particular, the trifluoromethoxy group introduces unique electronic properties that can modulate the binding affinity and metabolic stability of drug candidates. This feature has been extensively explored in the development of small-molecule inhibitors for various diseases, including cancer and inflammatory disorders.

Recent advancements in drug discovery have highlighted the importance of 6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine as a building block for next-generation therapeutics. Researchers have leveraged its structural framework to develop compounds with enhanced efficacy and reduced side effects. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are critical in targeted cancer therapies. The hydroxyl and methoxy groups further contribute to the compound's reactivity, enabling diverse chemical modifications that can fine-tune its pharmacological profile.

In the realm of medicinal chemistry, the synthesis of 6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine has been optimized through various synthetic routes to ensure high yield and purity. Modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to streamline the process. These methods not only improve efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry.

The biological activity of 6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine has been investigated in several preclinical studies. Notably, its derivatives have shown promising results in inhibiting specific enzymes implicated in disease pathways. For example, modifications of the trifluoromethoxy group have led to compounds with improved selectivity against certain kinases, reducing off-target effects. Such findings underscore the compound's potential as a lead molecule in drug development pipelines.

Furthermore, computational studies have been instrumental in understanding the molecular interactions of 6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine with biological targets. Molecular docking simulations have revealed that its structure allows for optimal binding to protein pockets, suggesting its suitability for developing orally bioavailable drugs. These insights have guided the design of novel analogs with enhanced pharmacokinetic properties.

The pharmaceutical industry continues to explore new applications for 6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine, particularly in the context of precision medicine. By tailoring its chemical structure, researchers aim to develop targeted therapies that address specific genetic mutations or metabolic pathways. This approach holds promise for treating complex diseases such as neurodegenerative disorders and autoimmune conditions.

As research progresses, the role of 6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine is expected to expand further. Emerging technologies such as high-throughput screening and artificial intelligence-driven drug design are likely to accelerate the discovery of new derivatives with improved therapeutic potential. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications that benefit patients worldwide.

In conclusion, 6-Hydroxy-3-methoxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1804316-06-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of medicine.